Cas no 22236-04-0 (2-(Difluoromethoxy)aniline)

• Product name: 2-(Difluoromethoxy)aniline
• CAS No: 22236-04-0
• MF: C₇H₇F₂NO
• MW: 159.133388757706
• MDL: MFCD00190104
• CID: 88325
• PubChem ID: 24870639

2-(Difluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)aniline
• 2-(difluoromethoxy)benzenamine
• o-(Difluoromethoxy)aniline
• 2-Difluormethoxy-anilin
• 2-difluoromethoxyaniline
• difluoromethoxyaniline
• o-difluoromethoxyaniline
• 2-difluoromethoxy-phenylamine
• Benzenamine, 2-(difluoromethoxy)-
• 2-(difluoromethoxy)phenylamine
• PubChem8465
• ASISCHEM Y89474
• KSC494K1L
• ZERENEX ZX010147
• 2-[bis(fluoranyl)methoxy]aniline
• CGNAIUUCOVWLLL-UHFFFAOYSA-N
• ART-CHEM-BB B0
• TIMTEC-BB SBB003980
• ZERENEX E/4047679
• AKOS B014397
• AKOS BB-8570
• SCHEMBL112838
• CS-W000347
• FT-0608776
• 22236-04-0
• PS-8790
• MFCD00190104
• AMY28601
• EN300-02437
• AKOS000104401
• SY016473
• A816034
• SB75792
• BB 0245674
• 2-(Difluoromethoxy)aniline, 97%
• J-014598
• DTXSID50359050
• ALBB-000304
• STK141969
• DB-045849

• MDL： MFCD00190104
• Inchi： 1S/C7H7F2NO/c8-7(9)11-6-4-2-1-3-5(6)10/h1-4,7H,10H2
• InChI Key： CGNAIUUCOVWLLL-UHFFFAOYSA-N
• SMILES： FC([H])(OC1=C([H])C([H])=C([H])C([H])=C1N([H])[H])F
• BRN： 2718520

Computed Properties

• Exact Mass: 159.05000
• Monoisotopic Mass: 159.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 35.2
• XLogP3: 2.1
• Surface Charge: 0

Experimental Properties

• Color/Form: Colorless transparent liquid. Characteristic odor 2. density (g/ml, 25/4 ℃)
• Density: 1.272 g/mL at 25 °C(lit.)
• Boiling Point: 205 °C(lit.)
• Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
• Refractive Index: n20/D 1.505(lit.)
• PSA: 35.25000
• LogP: 2.45140

2-(Difluoromethoxy)aniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312,H332
• Warning Statement： P280
• Hazardous Material transportation number：2811
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• Hazardous Material Identification：
• Hazard Level：6.1
• Risk Phrases：R20/21/22
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Safety Term：6.1
• Packing Group：III

2-(Difluoromethoxy)aniline Customs Data

• HS CODE：2922299090
• Customs Data：

  China Customs Code:

  2922299090

  Overview:

  2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 2-(Difluoromethoxy)aniline

Professional Introduction to 2-(Difluoromethoxy)aniline (CAS No. 22236-04-0)

2-(Difluoromethoxy)aniline, with the chemical identifier CAS No. 22236-04-0, is a significant compound in the realm of pharmaceutical and agrochemical research. This aromatic amine derivative has garnered considerable attention due to its unique structural properties and potential applications in drug development. The presence of both a difluoromethoxy group and an aniline moiety makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's structure, featuring a benzene ring substituted with an amino group and a difluoromethoxy group, imparts distinct electronic and steric characteristics. These features are crucial in determining its reactivity and interaction with biological targets. In recent years, the pharmaceutical industry has shown increasing interest in fluorinated aromatic compounds, as fluorine atoms can enhance metabolic stability, binding affinity, and overall pharmacological efficacy.

Recent studies have highlighted the role of 2-(difluoromethoxy)aniline in the synthesis of novel therapeutic agents. For instance, researchers have explored its utility in developing kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases. The difluoromethoxy group, in particular, has been found to improve the compound's solubility and bioavailability, making it an attractive candidate for further medicinal chemistry investigations.

In addition to its pharmaceutical applications, 2-(Difluoromethoxy)aniline has shown promise in agrochemical formulations. Its structural motifs are reminiscent of several commercially available pesticides and herbicides, suggesting that it could serve as a precursor for designing next-generation crop protection agents. The compound's ability to undergo further functionalization allows chemists to tailor its properties for specific agricultural needs.

The synthesis of 2-(difluoromethoxy)aniline typically involves multi-step organic reactions, often starting from readily available aniline derivatives. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the difluoromethoxy group efficiently. These methods not only enhance yield but also minimize byproduct formation, making the process more sustainable and environmentally friendly.

From a computational chemistry perspective, the molecular dynamics of 2-(Difluoromethoxy)aniline have been extensively studied using density functional theory (DFT) and other quantum mechanical models. These studies provide insights into its electronic structure, hydrogen bonding capabilities, and potential interactions with enzymes or receptors. Such information is invaluable for rational drug design and optimizing lead compounds.

The safety profile of 2-(Difluoromethoxy)aniline is another critical aspect that has been thoroughly evaluated. Preliminary toxicological studies indicate that the compound exhibits moderate toxicity at high concentrations but remains relatively stable under normal conditions. This makes it suitable for laboratory-scale research while emphasizing the need for proper handling protocols in industrial settings.

In conclusion, 2-(Difluoromethoxy)aniline (CAS No. 22236-04-0) is a multifaceted compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features and favorable chemical properties position it as a key intermediate in the development of innovative drugs and crop protection agents. As research continues to uncover new synthetic pathways and biological functions, this compound is poised to play an increasingly important role in modern chemistry and medicine.